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Compound of Interest

Compound Name:
2-Chloro-5-

(methylsulfonyl)benzoic acid

Cat. No.: B1349559 Get Quote

CAS Number: 89938-62-5

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-5-
(methylsulfonyl)benzoic acid, a versatile chemical intermediate with applications in the

pharmaceutical and agrochemical industries. The document details its physicochemical

properties, safety and handling guidelines, and potential applications. A plausible synthetic

route is also described based on established chemical principles. This guide is intended for

researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical and Physical Properties
2-Chloro-5-(methylsulfonyl)benzoic acid is a white to off-white solid compound.[1] Its

chemical structure combines a chlorinated benzoic acid with a methylsulfonyl group, bestowing

upon it specific reactivity and biological activity. A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value Source

CAS Number 89938-62-5 [1][2][3]

Molecular Formula C₈H₇ClO₄S [1][2][3]

Molecular Weight 234.66 g/mol [1]

Appearance White, gray, or beige powder [1]

Melting Point 183-187 °C [1]

Purity ≥ 97% (HPLC) [1]

IUPAC Name
2-chloro-5-

(methylsulfonyl)benzoic acid

Synonyms
2-Chloro-5-

methanesulfonylbenzoic acid
[1]

Storage Conditions Store at 0-8 °C [1]

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 2-Chloro-5-
(methylsulfonyl)benzoic acid is not readily available in published literature, a plausible

synthetic route can be devised based on common organic chemistry transformations and

patent literature for analogous compounds. The synthesis would likely involve the oxidation of

the corresponding methylsulfanyl group to a methylsulfonyl group, followed by the chlorination

of the aromatic ring and hydrolysis of a suitable precursor.

A potential synthetic workflow is outlined below:

Plausible Synthetic Workflow

Starting Material
(e.g., 3-aminobenzoic acid derivative)

Diazotization & Sandmeyer Reaction
(Introduction of Chloro Group)

NaNO₂, HCl, CuCl
Introduction of Methylsulfanyl Group

Introduction of -SMe Oxidation
(e.g., with H₂O₂ or KMnO₄)

Oxidizing Agent
2-Chloro-5-(methylsulfonyl)benzoic acid
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Caption: A plausible synthetic workflow for 2-Chloro-5-(methylsulfonyl)benzoic acid.

Note: This proposed synthesis is illustrative. Researchers should conduct their own literature

search and process optimization for a viable synthetic route.

Applications
2-Chloro-5-(methylsulfonyl)benzoic acid is a valuable building block in the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical sectors.

Pharmaceutical Intermediate
This compound is reported to be a key intermediate in the synthesis of various

pharmaceuticals, with particular mention of anti-inflammatory and analgesic medications.[1] Its

structural features allow for further chemical modifications to generate novel therapeutic

agents.

Agrochemicals
2-Chloro-5-(methylsulfonyl)benzoic acid is utilized in the formulation of herbicides.[1] Its

mechanism of action is suggested to involve the inhibition of specific biochemical pathways in

plants, which allows for selective weed control.[1]

Biochemical Research
The compound is also used in biochemical research, particularly in studies related to enzyme

inhibition and metabolic pathways.[1] However, specific enzymes or pathways targeted by this

molecule are not well-documented in publicly available literature.

Biological Activity and Signaling Pathways
The biological activity of 2-Chloro-5-(methylsulfonyl)benzoic acid is primarily associated with

its role as a herbicide and its potential as a scaffold for drug discovery. While it is known to

inhibit biochemical pathways, specific details regarding its mechanism of action and the

signaling pathways it may modulate are not extensively described in the available scientific
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literature. Further research is required to elucidate its precise molecular targets and biological

effects.

Due to the lack of specific information on its mechanism of action, a detailed signaling pathway

diagram cannot be provided at this time.

Safety and Handling
2-Chloro-5-(methylsulfonyl)benzoic acid should be handled with care in a laboratory setting.

It is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory

irritation. Appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat, should be worn when handling this chemical. Work should be conducted in a

well-ventilated area or under a fume hood.

GHS Hazard Information:

Pictogram Signal Word Hazard Statements

alt text Warning

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

For more detailed safety information, please refer to the Safety Data Sheet (SDS) provided by

the supplier.
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Experimental Protocols
Detailed experimental protocols for the use of 2-Chloro-5-(methylsulfonyl)benzoic acid in

specific applications, such as enzyme inhibition assays or as a reactant in a multi-step

synthesis, are not readily available in the public domain. Researchers are encouraged to

develop their own protocols based on the intended application and general principles of

medicinal chemistry and agrochemical research.

An illustrative workflow for a general chemical synthesis experiment is provided below:

General Experimental Workflow

Reaction Setup
(Glassware, Reagents)

Reaction
(Heating, Stirring, Monitoring)

Work-up
(Quenching, Extraction)

Purification
(Chromatography, Recrystallization)

Analysis
(NMR, MS, HPLC)

Click to download full resolution via product page

Caption: A general workflow for a chemical synthesis experiment.
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Conclusion
2-Chloro-5-(methylsulfonyl)benzoic acid is a chemical compound with established utility as

an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its physicochemical

properties are well-characterized, and safety guidelines for its handling are clearly defined.

While its general applications are known, there is a need for further research to elucidate its

specific biological mechanisms of action and to publish detailed experimental protocols for its

use. This guide provides a foundational understanding of the compound for researchers and

industry professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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